5-(3-Ethyl-1,2,4-oxadiazol-5-yl)-2-hydrazinylpyridine

• IUPAC Name: [5-(3-ethyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl]hydrazine
• InChI: InChI=1S/C9H11N5O/c1-2-7-12-9(15-14-7)6-3-4-8(13-10)11-5-6/h3-5H,2,10H2,1H3,(H,11,13)
• InChI Key: WQXVNDQTYPDVRJ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NOC(=N1)C2=CN=C(C=C2)NN
• Molecular Formula: C9H11N5O
• Molecular Weight: 205.22 g/mol

Description

1,2,4-Oxadiazoles are five-membered heterocyclic molecules possessing two carbon, two nitrogen, and one oxygen atom. They exist in four regioisomeric forms and have been successfully utilized as an essential part of the pharmacophore or as a flat, aromatic linker to place required substituents as per potential applications.

Synthesis Analysis

Oxadiazoles can be synthesized via the reaction of amidoximes with carboxylic acids and a wide range of their derivatives, including acyl chlorides, esters, aldehydes, and cyclic anhydrides of dicarboxylic acids.

Molecular Structure Analysis

The oxadiazole ring system consists of two nitrogen atoms, one oxygen atom, and two carbon atoms. The presence of the two carbon atoms allows two substituents in the oxadiazole ring, whose positions cause differences in their properties due to variation in the electronic environment.

Chemical Reactions Analysis

The variation in the properties of oxadiazoles allows these molecules to be utilized as high energy molecules or energetic materials, ionic salts, and pharmaceutical compounds.

Mechanism of Action

While the mechanism of action for your specific compound is not available, oxadiazole derivatives have been recognized as selective inhibitors of human carbonic anhydrase isoforms related to cancer therapy, agents for treatment age-related diseases, antimicrobials, novel class of peroxisome proliferator-activated receptor αr/δ (PPARα/δ) dual agonists, and Sirtuin 2 inhibitors.

Safety and Hazards

For a similar compound, 3-(3-Ethyl-1,2,4-oxadiazol-5-yl)benzoic acid, it is known to cause skin irritation, serious eye irritation, and may cause respiratory irritation.

Future Directions

Oxadiazoles have been utilized for the development of energetic materials, fluorescent dyes, OLEDs, sensors, as well as insecticides. They can rearrange into other heterocycles due to low aromaticity and the presence of the weak O–N bond, which is actively employed in organic synthesis.